Cas no 22324-83-0 (1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline)

1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline structure

22324-83-0 structure

Product Name:1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline

CAS No:22324-83-0

Molecular Formula:C₂₁H₂₇NO₅

Molecular Weight:373.44278

CID:52036

PubChem ID:2835004

1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline Properties

Names and Identifiers

- 1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline
- 1,2,3,4-Tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)isoquinoline
- Intermediate of Gantacurium Chloride
- 6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isoquinoline
- (+/-) cryptostyline III
- (+/-)-cryptostyline III
- (1R)-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroisoquinoline
- (1S)-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroisoquinoline
- 6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxy-phenyl)-1,2,3,4-tetrahydro-isoquinoline
- A816105
- AC1MDDGA
- Ambcb5224665
- SureCN7911741
- DTXSID40385429
- SR-01000199402-1
- 22324-83-0
- SCHEMBL7911741
- SR-01000199402
- 6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroisoquinoline
- Cambridge id 5224665
- (+-)-Cryptostyline III
- (+/-)-Cryptostyline
- +Expand
- InChIKey： WAXADPYOTKIQBY-UHFFFAOYSA-N
- Inchi： 1S/C21H27NO5/c1-22-8-7-13-9-16(23-2)17(24-3)12-15(13)20(22)14-10-18(25-4)21(27-6)19(11-14)26-5/h9-12,20H,7-8H2,1-6H3
- SMILES： COC1=C(OC)C=C2C(CCN(C)C2C2C=C(OC)C(OC)=C(OC)C=2)=C1

Computed Properties

Exact Mass: 373.18892296g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 373.18892296g/mol
Heavy Atom Count: 27
Complexity: 450
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 49.4Å²

Experimental Properties

Melting Point: 140-141 ºC
Flash Point: 128 ºC
Density: 1.126

1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline Related Literature

1. Biosynthesis of anosmine, an imidazole alkaloid of the orchid Dendrobium parishii

Thomas Hemscheidt,Ian D. Spenser J. Chem. Soc. Chem. Commun. 1991 494
2. Biosynthesis of plant tetrahydroisoquinoline alkaloids through an imine reductase route

Lu Yang,Jinmei Zhu,Chenghai Sun,Zixin Deng,Xudong Qu Chem. Sci. 2020 11 364
3. Stereochemical studies. Part 29. Crystal structure of 2-benzyl-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-phenylisoquinolinium iodide

Béla Ribár,Du?an Lazar,Alajos Kálmán,Jen? Kóbor,Gábor Bernáth J. Chem. Soc. Perkin Trans. 2 1977 1141
4. Chapter 14. Biological chemistry. Part (iv) Alkaloids

D. G. Buckley Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1976 73 397
5. Enantioselective synthesis of tetrahydroisoquinolines via catalytic intramolecular asymmetric reductive amination

Ruixia Liu,Jingkuo Han,Bin Li,Xian Liu,Zhao Wei,Jiaxin Wang,Qiaofeng Wang,Ru Jiang,Huifang Nie,Shengyong Zhang Org. Chem. Front. 2021 8 1930
6. A soluble iron(ii)-phthalocyanine-catalyzed intramolecular C(sp3)–H amination with alkyl azides

Tingjie You,Si-Hao Zeng,Jianqiang Fan,Liangliang Wu,Fangyuan Kang,Yungen Liu,Chi-Ming Che Chem. Commun. 2021 57 10711
7. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1992 9 365
8. The 6π-azaelectrocyclization of azatrienes. Synthetic applications in natural products, bioactive heterocycles, and related fields

Didier F. Vargas,Enrique L. Larghi,Teodoro S. Kaufman Nat. Prod. Rep. 2019 36 354
9. Book review

R. B. Herbert Nat. Prod. Rep. 1989 6 645
10. Introduction of chirality at C1 position of 1-substituted-3,4-dihydroisoquinoline by its enantioselective reduction: synthesis of chiral 1-substituted-1,2,3,4-tetrahydroisoquinoline – a review

Md. Moaz Ahmed Asif,Susmita Roy Lisa,Nazmul Qais RSC Adv. 2023 13 11010

22324-83-0 (1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline) Related Products

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